Cas no 299201-34-6 (4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol)

• Product Name: 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol
• CAS No: 299201-34-6
• MF: C₁₄H₁₁BrClNO₂
• MW: 340.599642038345
• CID: 6787505
• PubChem ID: 689188
• Update Time: 2025-06-30

4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• STK746699
• 4-Bromo-2-(((3-chloro-4-methoxyphenyl)imino)methyl)phenol
• 299201-34-6
• EU-0083985
• (E)-4-bromo-2-(((3-chloro-4-methoxyphenyl)imino)methyl)phenol
• 4-BROMO-2-[(E)-[(3-CHLORO-4-METHOXYPHENYL)IMINO]METHYL]PHENOL
• BS-10512
• 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol
• AKOS001703506
• 4-bromo-2-[(3-chloro-4-methoxyphenyl)iminomethyl]phenol
• CS-0357409

• Inchi： 1S/C14H11BrClNO2/c1-19-14-5-3-11(7-12(14)16)17-8-9-6-10(15)2-4-13(9)18/h2-8,18H,1H3/b17-8+
• InChI Key： BATWUKVVGIRFCM-CAOOACKPSA-N
• SMILES： BrC1C=CC(=C(/C=N/C2C=CC(=C(C=2)Cl)OC)C=1)O

Computed Properties

• Exact Mass: 338.96617g/mol
• Monoisotopic Mass: 338.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol

Research Briefing on 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol (CAS: 299201-34-6)

In recent years, the compound 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol (CAS: 299201-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This Schiff base derivative, characterized by its unique structural features, has shown promising potential in various applications, including antimicrobial, anticancer, and enzyme inhibition activities. The compound's molecular structure, which incorporates bromo, chloro, and methoxy functional groups, contributes to its diverse biological activities and makes it a subject of intense investigation.

Recent studies have focused on the synthesis and characterization of 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structural integrity. Additionally, computational methods, including density functional theory (DFT) calculations, have been utilized to predict its electronic properties and reactivity, providing valuable insights into its mechanism of action at the molecular level.

The antimicrobial properties of this compound have been extensively evaluated against a range of bacterial and fungal strains. Preliminary results indicate that it exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as well as certain fungal pathogens. These findings suggest its potential as a lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In the context of cancer research, 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol has demonstrated cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies reveal that the compound induces apoptosis through the activation of intrinsic pathways, involving mitochondrial membrane depolarization and caspase activation. Furthermore, it has been shown to inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs), highlighting its multifaceted anticancer potential.

Despite these promising findings, challenges remain in the development of this compound for therapeutic applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the synthesis of analogs and derivatives to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, 4-bromo-2-{(E)-[(3-chloro-4-methoxyphenyl)imino]methyl}phenol (CAS: 299201-34-6) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its broad-spectrum biological activities, coupled with its unique structural features, make it a valuable subject for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and evaluating its efficacy in preclinical models to pave the way for potential clinical applications.